Cas no 240122-32-1 (Griffithinam)
Griffithinam structure
Product Name:Griffithinam
CAS No:240122-32-1
MF:C17H13NO4
MW:295.289424657822
CID:837493
PubChem ID:5317823
Update Time:2025-04-19
Griffithinam Chemical and Physical Properties
Names and Identifiers
-
- Dibenz[cd,f]indol-4(5H)-one, 1-hydroxy-2,7-dimethoxy-
- GRIFFITHINAM
- Cheliensisame A
- Gonioffithine I
- Uvarilactam
- 1-Hydroxy-2,7-dimethoxydibenz[cd,f]indol-4(5H)-one
- [ "Uvarilactam" ]
- AKOS040735245
- 15-hydroxy-6,14-dimethoxy-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1,3,5,7,9(16),12,14-heptaen-11-one
- 15-hydroxy-6, 14-dimethoxy-10-azatetracyclo[7.6.1.02, 7.012, 16]hexadeca-1, 3, 5, 7, 9(16), 12, 14-heptaen-11-one
- 1-Hydroxy-2,7-dimethoxydibenz[cd,f]indol-4(5H)-one; Cheliensisame A; Gonioffithine I; Griffithinam
- 240122-32-1
- DTXSID601227487
- 1-Hydroxy-2,7-dimethoxydibenzo[cd,f]indol-4(5H)-one
- Gonioffithine
- CHEBI:229133
- Griffithinam
-
- Inchi: 1S/C17H13NO4/c1-21-12-5-3-4-8-9(12)6-11-14-10(17(20)18-11)7-13(22-2)16(19)15(8)14/h3-7,19H,1-2H3,(H,18,20)
- InChI Key: QKAHURDEAZTVNH-UHFFFAOYSA-N
- SMILES: OC1=C(C=C2C(NC3C=C4C(=CC=CC4=C1C=32)OC)=O)OC
Computed Properties
- Exact Mass: 295.08400
- Monoisotopic Mass: 295.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Color/Form: Yellow powder
- PSA: 71.55000
- LogP: 2.99510
Griffithinam Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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